Cas no 5187-84-8 (1-Methoxy-3-indolylmethyl glucosinolate)

• Product Name: 1-Methoxy-3-indolylmethyl glucosinolate
• CAS No: 5187-84-8
• Molecular Formula: C₁₇H₂₂N₂O₁₀S₂
• Molecular Weight: 478.49400
• CID: 373777
• PubChem ID: 656565

1-Methoxy-3-indolylmethyl glucosinolate Properties

Names and Identifiers

• b-D-Glucopyranose, 1-thio-,1-[1-methoxy-N-(sulfooxy)-1H-indole-3-ethanimidate]
• 1-methoxy-3-indolylmethylglucosinolate
• MIMG
• Neoglucobrassicin
• 1-Methoxy-3-indolylmethyl glucosinolate
• 1-methoxyindol-3-ylmethylglucosinolate
• 1-S-[2-(1-methoxy-1H-indol-3-yl)-N-(sulfooxy)ethanimidoyl]-1-thio-beta-D-glucopyranose
• Neoglucobrassicin (N-Methoxy-3-indolmethyl-GS)
• 1-S-[2-(1-Methoxy-1H-indol-3-yl)-N-(sulfooxy)ethanimidoyl]-1-thiohexopyranose
• beta-D-Glucopyranose, 1-thio-, 1-(1-methoxy-N-(sulfooxy)-1H-indole-3-ethanimidate)
• 1-Methoxy-3-indolylmethylglucosinolate potassium salt
• 5187-84-8(Free acid)
• 5187-84-8
• 1ST157701K
• AKOS040762104
• (((2-(1-Methoxy-1H-indol-3-yl)-1-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)thio)ethylidene)amino)oxy)sulfonic acid
• CHEBI:27506
• DTXSID10966204
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] 2-(1-methoxyindol-3-yl)-N-sulfooxyethanimidothioate
• C08424
• Q27103170
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1Z)-2-(1-methoxyindol-3-yl)-N-sulfooxyethanimidothioate
• ((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl) (1Z)-2-(1-methoxyindol-3-yl)-N-sulfooxyethanimidothioate

• InChIKey： PKKMITFKYRCCOL-JMZFCNQTSA-N
• Inchi： 1S/C17H22N2O10S2/c1-27-19-7-9(10-4-2-3-5-11(10)19)6-13(18-29-31(24,25)26)30-17-16(23)15(22)14(21)12(8-20)28-17/h2-5,7,12,14-17,20-23H,6,8H2,1H3,(H,24,25,26)/b18-13-/t12-,14-,15+,16-,17+/m1/s1
• SMILES： S(/C(/C([H])([H])C1=C([H])N(C2=C([H])C([H])=C([H])C([H])=C12)OC([H])([H])[H])=N\OS(=O)(=O)O[H])[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H]

Computed Properties

• Exact Mass: 477.06383
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 8
• Monoisotopic Mass: 478.07158725g/mol
• Heavy Atom Count: 31
• Complexity: 733
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 214

Experimental Properties

• PSA: 183.1
• Boiling Point: °Cat760mmHg
• Flash Point: °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkylglucosinolates